Cas no 6580-89-8 (3,3-THIETANEDIMETHANOL)

• Product Name: 3,3-THIETANEDIMETHANOL
• CAS No: 6580-89-8
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 3289777
• PubChem ID: 21463372
• Update Time: 2025-04-21

3,3-THIETANEDIMETHANOL Chemical and Physical Properties

Names and Identifiers

• 3,3-THIETANEDIMETHANOL
• [3-(hydroxymethyl)thietan-3-yl]methanol
• SCHEMBL8304495
• thietane-3,3-diyldimethanol
• AKOS026716864
• F2147-4107
• 6580-89-8

• Inchi： 1S/C5H10O2S/c6-1-5(2-7)3-8-4-5/h6-7H,1-4H2
• InChI Key： AUUTXOYRXQOPFB-UHFFFAOYSA-N
• SMILES： S1CC(CO)(CO)C1

Computed Properties

• Exact Mass: 134.04
• Monoisotopic Mass: 134.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: -0.6